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Trifloxystrobin Profile and Mode of Action

Technical Profile: Trifloxystrobin is a strobilurin fungicide (FRAC Group 11) that inhibits mitochondrial
respiration in fungi by binding to the cytochrome bcl complex (Qol), halting energy production and

preventing disease development [1].

Key Characteristics: Its efficacy is enhanced by mesostemic activity, providing rainfastness and forming a
protective layer on plant surfaces. It also exhibits translaminar movement (penetrating leaf tissues) and

vapor phase activity, which aids in redistribution for improved coverage [1].

Application Timing by Crop and Growth Stage

Optimal application timing targets key growth stages and early disease development. The following table

summarizes application notes for major crops.

) Recommended Growth o
Crop Target Diseases L Application Notes
Stage(s) for Application

Wheat Septoria leaf blotch, Feekes 6-7 (early jointing) Flag leaf stage (Feekes 8-9) is
Tan spot, Powdery for lower canopy diseases; most critical for yield protection;
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Recommended Growth

Crop Target Diseases L Application Notes
Stage(s) for Application
mildew, Rusts [2] [3] Feekes 8-9 (flag leaf early applications (Feekes 6-7)
emergence) for flag leaf may be tank-mixed with
protection [2] herbicides [2].
Edible Powdery mildew [4]  Apply as a protective spray A study applied 184 g a.i./hm?2
Roses before disease twice for powdery mildew
establishment; follow local control; residues dissipate
label directions [4]. rapidly (half-life of 1.2—-2.7
days) [4].
Onions Stemphylium leaf By the 5- to 7-leaf stage [5] Note: Field research indicates
blight resistance in Stemphylium to
strobilurins (including
trifloxystrobin); alternative
fungicides are recommended
[5].
Grapes, Powdery mildew, Varies by crop and disease; Used in integrated
Apples, Downy mildew, typically at pre-bloom and management programs; often
Vegetables Rusts, Scab, post-bloom stages, or when formulated with partners like

Early/Late blights
[1]

conditions favor disease [1]

tebuconazole or propiconazole
for resistance management [2]

[1].

Decision Workflow for Field Application

The diagram below outlines a protocol for determining application timing in wheat, which can be adapted for

other crops.
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(Start: Scout Field & Assess Riskj

:

Gheck Wheat Growth Stage

P

Feekes 8-9 Feekes 10.5.1
(Flag Leaf Emerged) (Flowering)

Feekes 6-7
(1-2 Nodes Visible)

Environmental conditions Disease symptoms present Field history of FHB
favorable for disease? in lower canopy? or forecast favors infection?

Yes Yes No

No

Apply fungicide to Apply specific FHB
protect flag leaf fungicide (e.g., Prosaro)

Yes

Application not recommended

Monitor field
and reassess

Consider early application

for leaf diseases

(Tank-mix possible)

Click to download full resolution via product page

Experimental Protocol for Residue and Efficacy Trials

For researchers conducting field trials on trifloxystrebin, the following protocol provides a methodological

framework.

1. Field Trial Design

¢ Plot Layout: Use a randomized complete block design (RCBD) with a minimum of four replications.

¢ Treatments: Include an untreated control, a commercial standard fungicide for comparison, and the
test formulations of trifloxystrobin at multiple rates.

e Application: Apply using calibrated backpack sprayers with flat-fan nozzles. For edible roses, a
representative study used a dosage of 184 g a.i./lhm?, applied twice with a 7-day interval [4].

2. Data Collection and Assessment

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s545845?utm_src=pdf-body-img
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12525913/
https://www.smolecule.com/products/s545845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Disease Assessment: Rate disease severity on a standard percentage scale (e.g., 0-100% leaf area
affected) at multiple time points pre- and post-application. Calculate the Area Under the Disease
Progress Curve (AUDPC).

¢ Yield Data: Harvest center rows of each plot and record grain yield, test weight, and other quality
parameters.

¢ Residue Sampling: For residue decline studies, collect representative crop samples (e.g., rose
petals) at predetermined intervals (e.g., 2 hours, and 1, 3, 5, 7, 10, 14 days after application) [4].

3. Laboratory Residue Analysis (QUEChERS-UPLC-MS/MS) This method is effective for quantifying
trifloxystrobin and its metabolite CGA321113.

e Extraction: Homogenize a 10.0 g sample of finely chopped fresh rose petals with 10 mL acetonitrile
in a 50 mL centrifuge tube for 2 minutes. Add a salt mixture (e.g., 4 g MgSQOa, 1 g NaCl, 1 g trisodium
citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1 minute,
then centrifuge [4].

e Clean-up: Transfer 1.5 mL of the upper acetonitrile layer to a dispersive-SPE tube containing 150 mg
MgSOa4 and 25 mg PSA. Shake and centrifuge.

e Analysis: Inject the purified extract into a UPLC—-MS/MS system. Quantify residues using an external
solvent standard curve. The method should be validated for selectivity, linearity (R2 > 0.99), accuracy
(recoveries of 85-110%), and precision (RSD < 15%) [4].

Resistance Management and Strategic Use

¢ Resistance Risk: Trifloxystrobin is a high-risk candidate for pathogen resistance due to its site-
specific mode of action (FRAC Group 11) [1]. Resistance has been confirmed in pathogens like
Stemphylium vesicarium in onions [5].
¢ Management Strategies:
o Always mix trifloxystrobin with a fungicide from a different FRAC group (e.g., a DMI triazole
like tebuconazole [2] or propiconazole [1]).
o Limit applications to 1-2 times per season and avoid consecutive uses.
o Apply as a preventative or at very early disease onset, as strobilurins are primarily protective

[2] [1].

Key Takeaways for Researchers

e Timing is Critical: The highest return on investment in cereal crops comes from protecting the flag
leaf stage (Feekes 8-9) [2].
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e Formulation Matters: Suspension concentrates (SC) are dominant due to stability and application
ease, but water-dispersible granules (WG) are also effective [6] [7].

¢ Residues and Safety: Processing factors must be considered. Drying rose petals concentrated
trifloxystrobin residues by 3.0-3.9 times, while brewing transferred very little to the infusion [4].

e Combating Resistance: The future of strobilurins relies on their use in robust mixtures and as part of
integrated pest management programs to delay resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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